Potassium fluorosulphite

• InChI: InChI=1S/FHO2S.K/c1-4(2)3;/h(H,2,3);/q;+1/p-1
• InChI Key: SGQWCRMKJYYBKC-UHFFFAOYSA-M
• Canonical SMILES: [O-]S(=O)F.[K+]
• Molecular Formula: FKO2S
• DSSTOX Substance ID: DTXSID70933790
• Molecular Weight: 122.16 g/mol
• CAS RN: 14986-57-3

Description

Synthesis Analysis

Potassium fluorosulphite is utilized in the fluorination of various chemical compounds. For instance, it has been employed in the fluorination of dimethylaminochlorotriphosphonitriles, leading to the formation of amino-fluorides and non-geminally substituted chlorofluorotriphosphonitriles. This demonstrates its role in producing specific fluorinated compounds in synthetic chemistry.

Molecular Structure Analysis

The molecular structure of Potassium fluorosulphite is represented by the linear formula FSO3K. The molecular weight of the compound is 138.16.

Chemical Reactions Analysis

Potassium fluorosulphite is used in various chemical reactions. It is used in the preparation of potassium-based fluorosulfate, KFeSO4F, which is significant in battery technology. It is also used in the fluorination of various chemical compounds.

Physical And Chemical Properties Analysis

Potassium fluorosulphite is a white crystalline powder that is soluble in water. It has a pungent smell. The compound has a linear formula of FSO3K and a molecular weight of 138.16.

Scientific Research Applications

1. Electrode Materials for Batteries

Potassium fluorosulphite is used in the preparation of potassium-based fluorosulfate, KFeSO4F. This compound is significant in battery technology, as it can reversibly insert various alkali ions, including Li+, Na+, and K+, suggesting its potential as an electrode material for batteries. This discovery expands the crystal chemistry of the fluorosulfate family and indicates that similar strategies could be applied to other potassium-based polyanionic compounds, potentially stabilizing new host structures for insertion reactions (Recham et al., 2012).

2. Anode Materials for Potassium-Ion Batteries

Research on phosphorus-based anodes for potassium-ion batteries has shown that the introduction of potassium bis(fluorosulfonyl)imide salt can effectively suppress dendrite growth, stabilize the solid-electrolyte interphase (SEI) layer, and reduce excessive side reactions, thus enhancing the stability of electrodes (Wenchao Zhang et al., 2018).

3. Improvement of Battery Electrolytes

Studies have demonstrated that highly concentrated potassium bis(fluorosulfonyl)amide solutions can improve the cycling performance of potassium-ion batteries. These electrolytes exhibit higher coulombic efficiency and better cyclability compared to traditional solutions, making them suitable for use in high-performance energy storage systems (Hosaka et al., 2018).

4. Fluorination Reactions in Chemical Synthesis

Potassium fluorosulphite is utilized in the fluorination of various chemical compounds. For instance, it has been employed in the fluorination of dimethylaminochlorotriphosphonitriles, leading to the formation of amino-fluorides and non-geminally substituted chlorofluorotriphosphonitriles. This demonstrates its role in producing specific fluorinated compounds in synthetic chemistry (Green & Sowerby, 1969).

5. Phase-Transfer Catalysis for Fluorination

In the realm of catalytic asymmetric synthesis, potassium fluoride, including derivatives such as potassium fluorosulphite, is a key reagent. Its use in hydrogen bonding phase-transfer catalysis has opened pathways to synthesize valuable β-fluoroamines with high yields and enantioselectivities. This method utilizes a chiral N-ethyl bis-urea catalyst to bring solid potassium fluoride into solution, facilitating efficient asymmetric C-F bond formation (Pupo et al., 2019).

ConclusionPotassium fluorosulphite finds diverse applications in scientific research, particularly in the development of advanced materials for batteries, fluorination reactions in chemical synthesis, and catalysis. Its role in improving the performance of potassium-ion batteries and facilitating

Scientific Research Applications of Potassium Fluorosulphite

1. Electrode Materials for Batteries

Potassium fluorosulphite is instrumental in the development of new potassium-based fluorosulfate compounds like KFeSO4F, used in alkali ion insertion electrodes for batteries. These compounds exhibit the ability to reversibly insert a variety of alkali ions, enhancing the crystal chemistry of fluorosulfate phases and suggesting broader applications in battery technology (Recham et al., 2012).

2. Anode Materials for Potassium-Ion Batteries

Research involving phosphorus-based anodes for potassium-ion batteries highlighted the use of potassium bis(fluorosulfonyl)imide salt, which effectively suppresses dendrite growth, stabilizes the solid-electrolyte interphase layer, and minimizes side reactions. This contributes to the development of more durable and stable potassium-ion batteries (Wenchao Zhang et al., 2018).

3. Enhancement of Battery Electrolytes

Studies have shown that highly concentrated potassium bis(fluorosulfonyl)amide solutions can significantly improve the cycling performance of potassium-ion batteries. These electrolytes demonstrate higher coulombic efficiency and better cyclability, making them suitable for high-performance energy storage systems (Hosaka et al., 2018).

4. Fluorination Reactions in Chemical Synthesis

Potassium fluorosulphite is used in fluorination reactions, like the conversion of dimethylaminochlorotriphosphonitriles to non-geminally substituted chlorofluorotriphosphonitriles. This highlights its role in producing specific fluorinated compounds in synthetic chemistry, offering new pathways for chemical synthesis (Green & Sowerby, 1969).

5. Phase-Transfer Catalysis for Fluorination

Potassium fluoride, including derivatives like potassium fluorosulphite, is a key reagent in asymmetric C-F bond formation through hydrogen bonding phase-transfer catalysis. This methodology allows the synthesis of valuable β-fluoroamines in high yields and enantioselectivities, marking significant progress in catalytic asymmetric synthesis (Pupo et al., 2019).

Safety and Hazards

Potassium fluorosulphite is considered hazardous. It causes severe skin burns and eye damage. It is toxic if swallowed, in contact with skin or if inhaled. Safety measures include avoiding breathing dust, washing skin thoroughly after handling, wearing protective clothing, and using only outdoors or in a well-ventilated area.